Cas no 415945-15-2 (Benzoic acid,3-acetyl-2,6-dihydroxy-5-methyl-)

• Product Name: Benzoic acid,3-acetyl-2,6-dihydroxy-5-methyl-
• CAS No: 415945-15-2
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 326585
• Update Time: 2024-02-29

Benzoic acid,3-acetyl-2,6-dihydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-acetyl-2,6-dihydroxy-5-methyl-
• Benzoic acid, 3-acetyl-2,6-dihydroxy-5-methyl- (9CI)
• Benzoic acid, 3-acetyl-2,6-dihydroxy-5-methyl-

• Inchi： 1S/C10H10O5/c1-4-3-6(5(2)11)9(13)7(8(4)12)10(14)15/h3,12-13H,1-2H3,(H,14,15)
• InChI Key： NIVOTSZWKATDPU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(O)C(C)=CC(C(C)=O)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• XLogP3: 1.45

Experimental Properties

• Density: 1.433±0.06 g/cm3(Predicted)
• Melting Point: 135-137 °C
• Boiling Point: 415.8±45.0 °C(Predicted)
• pka: 0.83±0.21(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones